Cas no 36556-44-2 (5-chloro-1,2,3-trifluorobenzene)

5-chloro-1,2,3-trifluorobenzene structure
36556-44-2 structure
Product Name:5-chloro-1,2,3-trifluorobenzene
CAS No:36556-44-2
MF:C6H2ClF3
MW:166.528291225433
MDL:MFCD13194468
CID:3951231
PubChem ID:18984029
Update Time:2025-04-24

5-chloro-1,2,3-trifluorobenzene Chemical and Physical Properties

Names and Identifiers

    • Benzene, 5-chloro-1,2,3-trifluoro-
    • 5-Chloro-1,2,3-trifluorobenzene
    • CS-0197189
    • BS-32351
    • D93612
    • EN300-194748
    • MFCD13194468
    • SY166780
    • SCHEMBL2935202
    • 36556-44-2
    • LBA55644
    • 5-chloro-1,2,3-trifluorobenzene
    • MDL: MFCD13194468
    • Inchi: 1S/C6H2ClF3/c7-3-1-4(8)6(10)5(9)2-3/h1-2H
    • InChI Key: MHKBAKZKAYPSFL-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C(=C(C=1)F)F)F

Computed Properties

  • Exact Mass: 165.9797122g/mol
  • Monoisotopic Mass: 165.9797122g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 108
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 0Ų

5-chloro-1,2,3-trifluorobenzene Pricemore >>

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Additional information on 5-chloro-1,2,3-trifluorobenzene

Benzene, 5-Chloro-1,2,3-Trifluoro: A Comprehensive Overview

Benzene, 5-chloro-1,2,3-trifluoro is a highly specialized chemical compound that has garnered significant attention in recent years due to its unique structural properties and diverse applications. This compound belongs to the family of aromatic hydrocarbons, with a chlorine atom and three fluorine atoms substituting at specific positions on the benzene ring. Its IUPAC name is 5-chloro-1,2,3-trifluorobenzene, and it is uniquely identified by its CAS Registry Number, CAS 36556-44-2.

The structure of this compound features a benzene ring with chlorine at the 5-position and fluorine atoms at positions 1, 2, and 3. This arrangement creates a highly symmetrical molecule, which is a key factor in its unique chemical behavior. The presence of halogens—chlorine and fluorine—in close proximity to each other on the aromatic ring introduces interesting electronic effects and reactivity patterns that have been extensively studied.

Recent research has focused on the potential applications of 5-chloro-1,2,3-trifluorobenzene in various fields, including pharmaceuticals, materials science, and environmental chemistry. One of the most promising areas of exploration is its use as a building block for the synthesis of more complex molecules. Its unique electronic properties make it an excellent candidate for designing drugs with specific pharmacokinetic profiles or for creating advanced materials with tailored functionalities.

In the realm of pharmaceutical research, compounds like 5-chloro-1,2,3-trifluorobenzene are often evaluated for their potential as drug candidates or intermediates. The trifluoro substitution pattern imparts significant electron-withdrawing effects, which can influence the compound's ability to interact with biological systems. These electronic properties also make it a valuable tool in medicinal chemistry for modulating bioavailability and targeting specific pathways.

Another area of interest is the environmental impact of this compound. Research has shown that halogenated aromatic compounds, including 5-chloro-1,2,3-trifluorobenzene, can have complex behaviors in aquatic systems. While these studies are ongoing, understanding the environmental fate and toxicity of such compounds is crucial for ensuring their safe use and disposal.

Recent advancements in synthetic chemistry have also contributed to the study of 5-chloro-1,2,3-trifluorobenzene. Efficient methods for its synthesis and purification have been developed, making it more accessible to researchers worldwide. These innovations are expected to fuel further exploration into its applications across various industries.

Looking ahead, the future of 5-chloro-1,2,3-trifluorobenzene is likely to be shaped by interdisciplinary research efforts. Collaborations between chemists, biologists, and materials scientists will be key in unlocking its full potential. As our understanding of this compound deepens, it is poised to play an increasingly important role in addressing some of the most pressing challenges in science and medicine.

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